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Core Chemical Properties and Structure

The diamminesilver(I) ion, [Ag(NH₃)₂]⁺, is a classic example of a linear coordination complex where a

central silver(I) cation is coordinated by two ammonia ligands [1] [2].

The table below summarizes its fundamental properties:

Property Description

Molecular Formula AgH₆N₂⁺ [3]

Coordination Number 2 [1]

Molecular Geometry Linear [1] [2]

Bond Angle (N-Ag-N) 175.2° to 180° [1] [2]

Typical Counter-Ions NO₃⁻, F⁻, Cl⁻, and various sulfonates [4] [5] [2]

This linear structure arises because the Ag(I) ion has a d¹⁰ electronic configuration, which favors low

coordination numbers and linear geometry due to the lack of crystal field stabilization effects that are typical

of other transition metals [1].
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Synthesis and Experimental Protocols

The diamminesilver(I) complex is most commonly prepared in situ as Tollens' reagent. Due to its instability,

it is not commercially available and must be freshly prepared in the laboratory [4]. Aged reagent must be

acidified after use to prevent the formation of highly explosive silver nitride [4].

The following diagram illustrates the standard preparation workflow for Tollens' reagent:

Start: Aqueous AgNO₃ solution

Add dilute NaOH solution dropwise

Form brown Ag₂O precipitate

Add aqueous NH₃ (NH₄OH) until clear

Result: Clear [Ag(NH₃)₂]⁺ solution

Click to download full resolution via product page

Synthesis workflow for [Ag(NH₃)₂]⁺ (Tollens' reagent)

The key reaction steps are [4]:

Precipitation of Silver Oxide: ( \ce{2AgNO3 + 2NaOH -> Ag2O(s) v (brown) + 2NaNO3 + H2O} )
Complexation and Dissolution: ( \ce{Ag2O(s) + 4NH3 + 2NaNO3 + H2O -> 2[Ag(NH3)2]NO3 +

2NaOH} )
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An alternative, direct method involves adding aqueous ammonia directly to silver nitrate. A brown

precipitate of Ag₂O forms initially but dissolves with excess ammonia to yield the clear diamminesilver(I)

complex solution [4].

Key Chemical Reactions and Applications

The [Ag(NH₃)₂]⁺ complex is a mild oxidizing agent, and its reactivity forms the basis for several important

qualitative tests and applications.

Application Reaction Principle & Observation

Tollens' Test for
Aldehydes [4]

The complex oxidizes aldehydes (R-CHO) to carboxylate ions, while itself being
reduced to elemental silver. A positive test is indicated by the formation of a shiny

"silver mirror" on the glassware. ( \ce{2[Ag(NH3)2]+ + R-CHO + H2O -> 2Ag(s)
v + 4NH3 + R-COOH + 2H+} )

Test for Terminal
Alkynes [4]

The reagent reacts with terminal alkynes (R-C≡CH) to form insoluble silver
acetylides (R-C≡C-Ag).

Halide Ion
Differentiation [6]

The complex helps distinguish between silver halide precipitates. AgCl dissolves
in dilute NH₃ to form [Ag(NH₃)₂]⁺; AgBr requires concentrated NH₃; AgI is

insoluble.

Silver Mirror
Production [4]

Used to deposit a thin, reflective silver layer onto glass (e.g., vacuum flasks).

Glucose is typically used as the reducing aldehyde.

Summary

The diamminesilver(I) cation, [Ag(NH₃)₂]⁺, is a fundamental coordination compound with a well-defined

linear structure. Its principal utility lies in its role as the active component in Tollens' reagent, making it

invaluable for distinguishing aldehydes from ketones through a characteristic silver mirror reaction.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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